Dichlorodifluoromethane

• IUPAC Name: dichloro(difluoro)methane
• InChI: InChI=1S/CCl2F2/c2-1(3,4)5
• InChI Key: PXBRQCKWGAHEHS-UHFFFAOYSA-N
• Canonical SMILES: C(F)(F)(Cl)Cl
• Molecular Formula: CCl2F2
• DSSTOX Substance ID: DTXSID6020436
• Molecular Weight: 120.91 g/mol
• Physical Description: Dichlorodifluoromethane appears as a colorless gas having a faint ethereal odor. Shipped as a liquid confined under its own vapor pressure. Contact with the unconfined liquid can cause frostbite. Both components are noncombustible. Can asphyxiate by the displacement of air. Exposure of the closed container to prolonged heat or fire can cause it to rupture violently and rocket., Colorless gas with an ether-like odor at extremely high concentrations; Note: Shipped as a liquefied compressed gas; [NIOSH], Liquid, COLOURLESS COMPRESSED LIQUEFIED GAS WITH CHARACTERISTIC ODOUR., Colorless gas with an ether-like odor at extremely high concentrations., Colorless gas with an ether-like odor at extremely high concentrations. [Note: Shipped as a liquefied compressed gas.]
• Boiling Point: -21.6 °F at 760 mmHg (NTP, 1992), -29.8 °C, -30 °C, -22 °F
• Solubility: Insoluble (NTP, 1992), In water, 280 mg/L at 25 °C, Soluble in ethanol, ether, acetic acid, Solubility of water in dichlorodifluoromethane, 0.009 wt% at 25 °C, 13.1 wt% amyl chloride; 9.0 wt% benzene; 5.0 wt% bromobenzene; 1.2 wt% bromoform; 8.5 wt% n-butyl alcohol; 13.2 wt% butyl butyrate; 5.2 wt% carbon tetrachloride; 5.5 wt% chloroform; 3.9 wt% alpha-chloronaphthalene; 8.5 wt% cyclohexanone; 6.1 wt% diacetone alcohol; 14.1 wt% dibutyl ether; 8.9 wt% dibutyl oxalate; 6.3 wt% dibutyl tartrate; 3.9 wt% dichloroethyl ether; 7.2 wt% diethyl aniline; 4.7 wt% diethyl phthalate; 6.9 wt% dioxane; 4.7 wt% ethylene dichloride; 7.2 wt% ethylene glycol butyl ether; 7.4 wt% ethylene glycol ethyl ether (all 21.1 °C at 1 atm), 0.28 mg/mL at 25 °C, Solubility in water, g/100ml at 20 °C: 0.03, (77 °F): 0.03%
• Density: 1.35 at 59 °F (USCG, 1999) - Denser than water; will sink, 1.486 at -29.8 °C (liquid), Relative density (water = 1): 1.5, 1.35 at 59 °F, 4.2(relative gas density)
• Vapor Density: 4.2 (NIOSH, 2023) - Heavier than air; will sink (Relative to Air), 4.1 (Air = 1), Relative vapor density (air = 1): 4.2, 4.2
• Vapor Pressure: 5 atm at 61 °F (NTP, 1992), 4,850 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 568, 5.7 atm
• Mechanism of Action: Freons are toxic to humans by several mechanisms. Inhaled fluorocarbons sensitized the myocardium to catecholamines, frequently resulting in lethal ventricular arrhythmias. Because they are gases heavier than air, fluorocarbons can displace atmospheric oxygen, thus resulting in asphyxiation. These compounds also have a central nervous system (CNS) anesthetic effect analogous to a structurally similar general anesthetic, halothane. Pressurized refrigerant or liquid fluorocarbons with a low boiling point have a cryogenic effect on exposed tissues, causing frostbite, laryngeal or pulmonary edema, and gastrointestinal perforation. Certain fluorocarbons degrade at high temperatures into toxic products of chlorine, hydrofluoric acid, or phosgene gases. /Freons/
• Impurities: Chlorofluoroalkanes (and also the alternative HCFCs and HFCs) produced on an industrial scale are subject to stringent standards. Impurities must not exceed the following limits (vol %): acids, 0; moisture, <0.001; higher-boiling fractions, <0.05; and other gases, 2. /Chlorofluoroalkanes/
• Color/Form: Colorless gas ... [Note: Shipped as a liquified compressed gas]
• CAS No.: 75-71-8
• Melting Point: -252 °F (NTP, 1992), -157.1 °C, -158 °C, -252 °F

Description

Dichlorodifluoromethane appears as a colorless gas having a faint ethereal odor. Shipped as a liquid confined under its own vapor pressure. Contact with the unconfined liquid can cause frostbite. Both components are noncombustible. Can asphyxiate by the displacement of air. Exposure of the closed container to prolonged heat or fire can cause it to rupture violently and rocket.
This compound is an organochlorine compound and an organofluorine compound.

Mechanism of Action

Target of Action

Dichlorodifluoromethane, also known as Freon-12, is a chlorofluorocarbon halomethane (CFC) primarily used as a refrigerant and aerosol spray propellant .

Mode of Action

This compound’s mode of action is primarily physical rather than biochemical. As a refrigerant, it absorbs heat from the environment, causing cooling. As an aerosol propellant, it vaporizes upon release, carrying the aerosolized product with it .

Biochemical Pathways

For instance, it has been found to influence the combustion of hydrogen and methane, altering the concentration limit of ignition .

Pharmacokinetics

The pharmacokinetics of this compound have been studied in animals. In rats, it was found that this compound was readily eliminated via metabolism . .

Result of Action

The primary result of this compound’s action is physical rather than molecular or cellular. Its use as a refrigerant results in cooling, and its use as a propellant results in the dispersion of aerosolized products . In high concentrations, it may cause effects on the cardiovascular system and central nervous system, potentially resulting in cardiac disorders and central nervous system depression .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, its effectiveness as a refrigerant depends on the ambient temperature. Furthermore, this compound is known to have a damaging effect on the ozone layer, which led to its manufacture being banned in many countries . Its stability and efficacy can also be affected by pressure and temperature conditions .

Biochemical Analysis

Biochemical Properties

Dichlorodifluoromethane does not naturally occur in biochemical reactions. It can interact with various enzymes and proteins when introduced into a biological system. For example, it has been shown to interact with Group VIII noble metals, forming oligomerization products under hydrodechlorination conditions .

Cellular Effects

It has been observed that exposure to high concentrations of this compound can lead to decreased weight gain in rats . This suggests that this compound may have some impact on cellular metabolism and function.

Molecular Mechanism

It is known that it can undergo decomposition in the presence of certain catalysts, leading to the formation of HCl, HF, and CO2 . This suggests that this compound may interact with certain biomolecules, potentially influencing gene expression and enzyme activity.

Temporal Effects in Laboratory Settings

In laboratory settings, this compound has been observed to undergo decomposition over time . This decomposition is influenced by factors such as hydrolysis temperature, water vapor concentration, total flow rate, and calcination temperature of the catalyst .

Dosage Effects in Animal Models

In animal models, exposure to high doses of this compound has been associated with decreased weight gain . This suggests that this compound may have toxic or adverse effects at high doses.

Customer Q & A

Q1: What is the molecular formula, weight, and structure of dichlorodifluoromethane?

A1: this compound has the molecular formula CCl2F2 and a molecular weight of 120.91 g/mol. Its structure consists of a central carbon atom bonded to two chlorine atoms and two fluorine atoms in a tetrahedral geometry.

Q2: What are some important spectroscopic properties of this compound?

A: New high-resolution infrared absorption cross-sections for this compound have been determined in the spectral range 800–1270 cm−1 using a high-resolution Fourier transform spectrometer. [] This dataset improves upon data available in the HITRAN and GEISA databases.

Q3: How does the pressure of this compound affect its dielectric strength?

A: Research shows that the dielectric strength of this compound increases with increasing pressure. [, , ] This property made it suitable for use as an insulating gas in high-voltage applications.

Q4: Does mixing this compound with other gases affect its properties?

A: Yes, mixing this compound with gases like nitrogen (N2) or carbon dioxide (CO2) can alter its properties. For instance, adding a small percentage of this compound to nitrogen significantly increases the mixture's dielectric strength. [, , ] Adding CO2 to this compound is investigated as a means of replicating the low boiling point of SF6. []

Q5: Can this compound be catalytically decomposed?

A: Yes, this compound can be decomposed through catalytic hydrolysis and oxidative decomposition. [, , ] Catalysts like MoO3/ZrO2-TiO2 and alumina-zirconia supported tungsten(VI) oxide with platinum-group metals have shown promising activity in these reactions.

Q6: What are the main products of this compound hydrodechlorination?

A: The primary products of this compound hydrodechlorination are difluoromethane (CH2F2) and methane (CH4). [, ] Ethane can also be detected at higher temperatures. [] The selectivity towards difluoromethane is enhanced by introducing gold to palladium catalysts. []

Q7: Does the choice of catalyst influence product selectivity in this compound hydrodechlorination?

A: Yes, the catalyst significantly impacts product selectivity. For example, platinum catalysts supported on multi-wall carbon nanotubes exhibit high selectivity towards CH3F (HFC-41) formation during the hydrodechlorination of this compound. []

Q8: Have there been computational studies on this compound?

A: Yes, computational methods, including R-matrix calculations, have been used to study electron attachment processes in this compound. [] These studies provide insights into the formation of various anions and the influence of vibrational excitation on the electron attachment cross-section.

Q9: How does the structure of this compound relate to its ozone-depleting potential?

A9: The presence of chlorine atoms in the this compound molecule is responsible for its ozone-depleting potential. When exposed to UV radiation in the stratosphere, these chlorine atoms are released and participate in catalytic ozone destruction cycles.

Q10: Is this compound stable under ambient conditions?

A: this compound is relatively stable in the troposphere but undergoes photodissociation when exposed to UV radiation in the stratosphere. [] This process leads to the formation of chlorine radicals that contribute to ozone layer depletion.

Q11: What are the regulations surrounding the use and production of this compound?

A11: Due to its ozone-depleting potential, this compound is regulated under the Montreal Protocol. The production and consumption of this compound have been phased out in developed and developing countries.

Q12: Is this compound toxic to humans?

A: this compound inhalation can have various adverse effects on human health, including cardiac effects and potential for sudden death. [] Research has shown that it can directly depress myocardial contractility in a dose-dependent manner. [] Exposure to liquid this compound negatively impacts the viability and integrity of Escherichia coli, affecting its permeability and leading to lysis. []

Q13: How is this compound detected and quantified?

A: Various analytical techniques are employed to detect and quantify this compound, including gas chromatography with electron capture detection (GC-ECD) and mass spectrometry. [, , , ] These methods allow for the determination of this compound concentrations in various matrices, including air and biological samples.

Q14: What is the environmental fate of this compound?

A: this compound is a long-lived greenhouse gas with an estimated atmospheric lifetime of several decades. [] Its primary removal pathway is photolysis in the stratosphere, which contributes to the depletion of the ozone layer.

Q15: Are there alternatives to this compound?

A15: Yes, environmentally friendlier alternatives, such as hydrofluorocarbons (HFCs) and hydrocarbons, have been developed and adopted as replacements for this compound in applications like refrigeration and aerosol propellants. These alternatives have lower ozone-depleting and global warming potentials.

Q16: How is this compound waste managed?

A: this compound should be recovered and recycled whenever possible to prevent its release into the atmosphere. Various methods, such as adsorption on activated carbon, can be used for its capture and recovery. []